8-((3-Chloro-4-methoxyphenyl)sulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane

• IUPAC Name: 8-(3-chloro-4-methoxyphenyl)sulfonyl-1-oxa-4-thia-8-azaspiro[4.5]decane
• InChI: InChI=1S/C14H18ClNO4S2/c1-19-13-3-2-11(10-12(13)15)22(17,18)16-6-4-14(5-7-16)20-8-9-21-14/h2-3,10H,4-9H2,1H3
• InChI Key: GQSPTHLQTIAJSR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCC3(CC2)OCCS3)Cl
• Molecular Formula: C14H18ClNO4S2
• Molecular Weight: 363.9 g/mol

Description

8-((3-Chloro-4-methoxyphenyl)sulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane, also known as COTI-2, is a novel small molecule drug that has been developed for cancer treatment. It is a potent and selective inhibitor of mutant p53 proteins, which are commonly found in many types of cancer. Mutations in the p53 gene are known to play a key role in the development and progression of cancer, and therefore, targeting mutant p53 is an attractive strategy for cancer therapy.

Scientific Research Applications

Receptor Selectivity and Binding Affinity

8-((3-Chloro-4-methoxyphenyl)sulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane has been explored for its receptor selectivity and binding affinity, particularly in the context of alpha 1-adrenoceptors. Studies reveal its selectivity for the alpha 1D-adrenoceptor subtype, demonstrating high affinity in competition assays using radiolabeled ligands. This suggests potential therapeutic applications in targeting specific receptor subtypes within the adrenergic system for conditions influenced by alpha 1-adrenoceptors, such as cardiovascular diseases (Goetz et al., 1995).

Synthesis and Structural Characterization

The compound is part of research efforts focusing on the synthesis of novel sulfur-containing spiro compounds, indicating a broader interest in developing new chemical entities with potential pharmacological activities. Structural characterization techniques such as IR, NMR, and crystallography have been employed to elucidate the chemical structure and properties of similar compounds. This foundational work supports the potential for these compounds to serve as scaffolds or lead structures in drug discovery (Reddy et al., 1993).

Potential for Drug Discovery

Research into the construction of multifunctional modules for drug discovery highlights the versatility of spiro compounds, including thia/oxa-azaspiro[3.4]octanes, as novel, multifunctional, and structurally diverse modules. The synthesis approaches reported for these compounds indicate their potential utility in creating diverse molecular libraries for screening in various pharmacological assays. This could lead to the identification of new drug candidates with unique modes of action (Li et al., 2013).